4-isopropyl-N-(5-methyl-2-pyridinyl)benzamide

• IUPAC Name: N-(5-methylpyridin-2-yl)-4-propan-2-ylbenzamide
• InChI: InChI=1S/C16H18N2O/c1-11(2)13-5-7-14(8-6-13)16(19)18-15-9-4-12(3)10-17-15/h4-11H,1-3H3,(H,17,18,19)
• InChI Key: ATASETIYIOOZLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)NC(=O)C2=CC=C(C=C2)C(C)C
• Molecular Formula: C16H18N2O
• DSSTOX Substance ID: DTXSID30358465
• Molecular Weight: 254.33 g/mol
• CAS RN: 560078-06-0

Description

4-isopropyl-N-(5-methyl-2-pyridinyl)benzamide is a chemical compound that belongs to the class of benzamides. It is also known as SRT1720 and has garnered a lot of attention in recent years due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 4-isopropyl-N-(5-methyl-2-pyridinyl)benzamide involves the activation of the SIRT1 protein through the binding of the compound to a specific site on the protein. This activation leads to the deacetylation of various target proteins, which in turn regulates several cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-isopropyl-N-(5-methyl-2-pyridinyl)benzamide have been extensively studied. It has been shown to improve insulin sensitivity, reduce inflammation, and increase lifespan in various animal models. It has also been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-isopropyl-N-(5-methyl-2-pyridinyl)benzamide in lab experiments is its ability to activate the SIRT1 protein, which is involved in regulating various cellular processes. However, one of the main limitations is the lack of human studies, which makes it difficult to extrapolate the findings to humans.

Future Directions

The potential applications of 4-isopropyl-N-(5-methyl-2-pyridinyl)benzamide in scientific research are vast. Some of the future directions include studying its effects on various diseases such as cancer, diabetes, and neurodegenerative diseases. Additionally, the development of more potent and selective SIRT1 activators could lead to the development of new therapies for various diseases.

Synthesis Methods

The synthesis method of 4-isopropyl-N-(5-methyl-2-pyridinyl)benzamide involves the reaction of 5-methyl-2-pyridinecarboxylic acid with isopropylamine followed by the reaction with thionyl chloride. The resulting compound is then reacted with 4-aminoacetophenone to obtain the final product.

Scientific Research Applications

4-isopropyl-N-(5-methyl-2-pyridinyl)benzamide has been extensively studied for its potential applications in scientific research. It has been shown to activate the SIRT1 protein, which is involved in regulating various cellular processes such as metabolism, DNA repair, and inflammation. This activation has been linked to several health benefits, such as increased lifespan, improved insulin sensitivity, and reduced inflammation.